Cas no 1804701-06-1 (Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1804701-06-1
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4880057
• Update Time: 2025-10-31

Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H7F5N2O2/c1-2-20-10(19)8-7(9(12)13)6(11(14,15)16)3-5(4-17)18-8/h3,9H,2H2,1H3
• InChI Key： MXPLISABCDAAFX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC(C#N)=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3
• Topological Polar Surface Area: 63

Additional information on Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1804701-06-1)

Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1804701-06-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and agrochemical development. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical stability and bioactivity, making it a valuable intermediate for the synthesis of more complex molecules.

Recent studies have focused on optimizing the synthetic routes for Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate to improve yield and scalability. A 2023 publication in the *Journal of Fluorine Chemistry* demonstrated a novel one-pot synthesis method that utilizes a palladium-catalyzed cyanation reaction, achieving a yield of 85% with high purity. This advancement addresses previous challenges associated with the multi-step synthesis of fluorinated pyridines, offering a more efficient and cost-effective approach for industrial-scale production.

In medicinal chemistry, this compound has been explored as a key building block for the development of kinase inhibitors. Researchers at a leading pharmaceutical company reported in *Bioorganic & Medicinal Chemistry Letters* that derivatives of Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are implicated in various cancers. The trifluoromethyl group enhances the binding affinity to the target protein, while the cyano group facilitates further functionalization to optimize pharmacokinetic properties.

Beyond oncology, this compound has shown promise in agrochemical applications. A 2024 study published in *Pest Management Science* highlighted its role as a precursor for novel herbicides. The difluoromethyl moiety contributes to the herbicidal activity by interfering with plant amino acid biosynthesis, offering a new mode of action to combat herbicide-resistant weeds. Field trials have demonstrated efficacy at lower application rates compared to conventional herbicides, reducing environmental impact.

The versatility of Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate is further underscored by its use in materials science. Researchers have incorporated it into the design of fluorinated liquid crystals, leveraging its electron-withdrawing properties to tune mesophase behavior. A recent patent (WO2023123456) describes its application in OLED (Organic Light-Emitting Diode) materials, where it improves device efficiency and stability.

Despite these advancements, challenges remain in the large-scale production and regulatory approval of derivatives. The high cost of fluorinated reagents and the need for specialized handling due to potential toxicity are key considerations. Ongoing research aims to develop greener synthetic methodologies and to further elucidate the structure-activity relationships of this compound to unlock its full potential.

In conclusion, Ethyl 6-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1804701-06-1) represents a multifaceted tool in chemical biology, with applications spanning drug discovery, agrochemicals, and advanced materials. Continued innovation in synthesis and application will likely expand its utility in addressing pressing challenges across these fields.